Cas no 129850-62-0 ((R,S)-Boc-2-amino-tetradecanoic acid)

• Product Name: (R,S)-Boc-2-amino-tetradecanoic acid
• CAS No: 129850-62-0
• MF: C₁₉H₃₇NO₄
• MW: 343.501386404037
• CID: 135993
• PubChem ID: 2756016
• Update Time: 2025-05-26

(R,S)-Boc-2-amino-tetradecanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-((tert-Butoxycarbonyl)amino)tetradecanoic acid
• (R,S)-Boc-2-amino-tetradecanoic acid
• 2-[(2-methylpropan-2-yl)oxycarbonylamino]tetradecanoic acid
• Tetradecanoic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 2-tert-butoxycarbonylaminotetradecanoic acid
• N-Boc-2-aminotetradecanoic acid
• Boc-2-amino-tetradecanoic acid
• 2-(Boc-amino)tetradecanoic acid
• 129850-62-0
• SCHEMBL5050858
• DTXSID70373192
• (R,S)-Boc-2-Amino-tetradecanoic acid (Boc-DL-Nle(Octyl)-OH)
• CZZRHFGUPKTZOC-UHFFFAOYSA-N
• BS-50852
• CS-0358423
• 2-((tert-Butoxycarbonyl)amino)tetradecanoicacid
• 2-(r/s)-[(tert-butoxycarbonyl)amino]-tetradecanoic acid
• 2-(tert-Butoxycarbonylamino)tetradecanoic acid
• F73718
• Tetradecanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 2-{[(tert-butoxy)carbonyl]amino}tetradecanoic acid
• MFCD07781256
• A1-37785
• AB89024
• AKOS015911613
• 2-[(TERT-BUTOXYCARBONYL)AMINO]TETRADECANOIC ACID

• MDL： MFCD07781256
• Inchi： 1S/C19H37NO4/c1-5-6-7-8-9-10-11-12-13-14-15-16(17(21)22)20-18(23)24-19(2,3)4/h16H,5-15H2,1-4H3,(H,20,23)(H,21,22)
• InChI Key： CZZRHFGUPKTZOC-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CCCCCCCCCCCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 343.27200
• Monoisotopic Mass: 343.27225866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 16
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63000
• LogP: 5.66620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on (R,S)-Boc-2-amino-tetradecanoic acid

Chemical Profile and Applications of (R,S)-Boc-2-amino-tetradecanoic Acid (CAS No. 129850-62-0)

The compound (R,S)-Boc-2-amino-tetradecanoic acid, identified by the CAS registry number 129850-62-0, is a significant molecule in the field of organic chemistry and biochemistry. This compound is a derivative of tetradecanoic acid, which is a saturated fatty acid with fourteen carbon atoms. The presence of the Boc (tert-butoxycarbonyl) group and the amino functionality at the second carbon position makes this compound highly versatile in various chemical and biological applications.

Recent advancements in peptide synthesis and drug delivery systems have highlighted the importance of (R,S)-Boc-2-amino-tetradecanoic acid. The Boc group serves as a protective moiety for the amino group, ensuring stability during synthesis processes. This feature makes it an ideal building block for constructing complex peptide structures, which are crucial in pharmaceutical research. For instance, studies have shown that this compound can be used to synthesize bioactive peptides that target specific receptors, potentially leading to novel therapeutic agents.

In addition to its role in peptide synthesis, (R,S)-Boc-2-amino-tetradecanoic acid has gained attention in the development of drug delivery systems. The amino group can be functionalized to attach drugs or imaging agents, while the Boc group ensures controlled release mechanisms. Recent research has demonstrated its potential in creating biocompatible nanomaterials for targeted drug delivery, enhancing the efficacy of treatments while minimizing side effects.

The stereochemistry of this compound, denoted by its (R,S) configuration, plays a critical role in its biological activity. Stereoisomers often exhibit different pharmacokinetic profiles, and understanding these differences is essential for optimizing drug design. Current studies are exploring how the stereochemistry of (R,S)-Boc-2-amino-tetradecanoic acid influences its interaction with cellular membranes and enzymatic systems, providing insights into its potential applications in membrane biology and enzyme inhibition.

From a synthetic chemistry perspective, the preparation of (R,S)-Boc-2-amino-tetradecanoic acid involves multi-step reactions that require precise control over stereochemistry and functional group compatibility. Recent advancements in asymmetric synthesis have enabled more efficient routes to this compound, reducing production costs and improving scalability. These methods are particularly valuable for large-scale production in pharmaceutical manufacturing.

In conclusion, (R,S)-Boc-2-amino-tetradecanoic acid (CAS No. 129850-62-0) is a multifaceted compound with significant implications in peptide synthesis, drug delivery, and materials science. Its unique chemical properties and stereochemical features make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new applications and optimization strategies, this compound is poised to play an increasingly important role in advancing modern medicine and biotechnology.